Cas no 621-85-2 ((benzylsulfanyl)methanimidamide)

• Product Name: (benzylsulfanyl)methanimidamide
• CAS No: 621-85-2
• MF: C₈H₁₀N₂S
• MW: 166.243400096893
• MDL: MFCD00465436
• CID: 956277
• PubChem ID: 5138
• Update Time: 2025-04-19

(benzylsulfanyl)methanimidamide Chemical and Physical Properties

Names and Identifiers

• benzyl carbamimidothioate
• 2-Benzyl-2-thiopseudourea
• 2-benzylisothiourea
• 2-Benzyl-isothiourea
• benzylisothiourea
• Benzylthiopseudourea
• BRN 0742882
• Carbamimidothioic acid, phenylmethyl ester
• Pseudourea, 2-benzyl-2-thio-
• S-benzyl isothiocarbamide
• S-benzyl-isothiocarbamide
• s-benzylisothiourea
• S-Benzylthiourea
• (benzylsulfanyl)methanimidamide
• Carbamimidothioic acid, phenylmethyl ester (9CI)
• BDBM50271830
• Carbamimidothioic acid phenylmethyl ester
• N844GJ98J2
• STK069652
• SCHEMBL974745
• Q27284692
• AKOS000276264
• 621-85-2
• GTRLQRHWPXEBLF-UHFFFAOYSA-
• AC-907/25004812
• NSC 229296
• NSC229296
• UNII-N844GJ98J2
• Benzyl imidothiocarbamate #
• Benzyl imidothiocarbamate
• InChI=1/C8H10N2S/c9-8(10)11-6-7-4-2-1-3-5-7/h1-5H,6H2,(H3,9,10)
• EN300-26079
• S-BENZYLTHIOUREA [MI]
• DTXSID10211160
• CHEMBL505665
• 4-06-00-02681 (Beilstein Handbook Reference)
• Isothiourea, 2-benzyl-
• Bionet2_000678
• NSC-229296

• MDL： MFCD00465436
• Inchi： 1S/C8H10N2S/c9-8(10)11-6-7-4-2-1-3-5-7/h1-5H,6H2,(H3,9,10)
• InChI Key： GTRLQRHWPXEBLF-UHFFFAOYSA-N
• SMILES： S(C(=N)N)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 166.0566
• Monoisotopic Mass: 166.05646950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 75.2Ų

Experimental Properties

• PSA: 49.87

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives